Cas no 19393-92-1 (2-Bromo-1,3-dichlorobenzene)

2-Bromo-1,3-dichlorobenzene Properties

Names and Identifiers

• 2-Bromo-1,3-dichlorobenzene
• 2,6-Dichloro Bromo Benzene
• 1-Bromo-2,6-dichlorobenzene
• 1-Bromo-2.6-dichlorobenzene
• 1,3-Dichloro-2-bromobenzene
• 2,6-dichloro-1-bromobenzene
• Benzene,1-bromo-2,6-dichloro
• Benzene,2-bromo-1,3-dichloro
• o,o-dichlorobromobenzene
• 2,6-DICHLOROPHENYL BROMIDE
• Benzene, 2-bromo-1,3-dichloro-
• 1-Bromo-2,6-dichlorobenzene,99%
• BROMO-2 6-DICHLOROBENZENE 99%
• 1-BroMo-2,6-dichlorobenzene, 98%+
• 2,6-Dichlorobromobenzene
• UWOIDOQAQPUVOH-UHFFFAOYSA-N
• Benzene, 1-bromo-2,6-dichloro-
• NSC155332
• PubChem3610
• 2,6-dichlorobromo benzene
• KSC494I7D
• EMOLECULES 484239
• 1-bromo-2,6-di
• 2,6-DICHLORO BROMO BENZENE
• 2-BROMO-1,3-DICHLOROBENZENE
• Z1269197746
• FT-0610610
• GS-6764
• SY006274
• EINECS 243-018-6
• MFCD00000574
• EN300-109018
• DTXSID00173006
• NSC 155332
• 2-bromo-1,3-dichloro-benzene
• B0982
• Benzene,2-bromo-1,3-dichloro-
• 1-Bromo-2,6-dichlorobenzene, 99%
• NSC-155332
• AC-7432
• A16026
• AKOS015889740
• 1-bromo-2,6-dichloro benzene
• 2.6-Dichlorobromobenzene
• InChI=1/C6H3BrCl2/c7-6-4(8)2-1-3-5(6)9/h1-3
• CS-W013036
• NS00026316
• SCHEMBL222199
• 1-Bromo-2,6-dichlorobenzene; 2-Bromo-1,3-dichlorobenzene
• 19393-92-1
• CK2330
• Benzene, 2-bromo-1,3-dichloro-(8CI)
• 2,6dichlorobromobenzene
• Benzene, 2bromo1,3dichloro (8CI)
• Benzene, 2-bromo-1,3-dichloro-(8CI)(9CI)
• DTXCID2095497
• Benzene, 2bromo1,3dichloro (8CI)(9CI)
• 2Bromo1,3dichlorobenzene
• 1,3Dichloro2bromobenzene
• +Expand

• MDL： MFCD00000574
• InChIKey： UWOIDOQAQPUVOH-UHFFFAOYSA-N
• Inchi： 1S/C6H3BrCl2/c7-6-4(8)2-1-3-5(6)9/h1-3H
• SMILES： BrC1C(=C([H])C([H])=C([H])C=1Cl)Cl
• BRN： 1681054

Computed Properties

• Exact Mass: 223.88000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 223.88
• Heavy Atom Count: 9
• Complexity: 87.1
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.75590
• PSA: 0.00000
• Refractive Index: 1.5700 (estimate)
• Boiling Point: 242°C(lit.)
• Melting Point: 65.0 to 67.0 deg-C
• Flash Point: >100℃
• Color/Form: Not available
• Solubility: Not available
• Density: 1.6351 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides